Trisodium;3-[(2-arsonatophenyl)diazenyl]-4,5-dihydroxy-7-sulfonaphthalene-2-sulfonate

• Molecular Formula: C16H10AsN2Na3O11S2
• Molecular Weight: 614.3 g/mol
• IUPAC Name: trisodium;3-[(2-arsonatophenyl)diazenyl]-4,5-dihydroxy-7-sulfonaphthalene-2-sulfonate
• InChI: InChI=1S/C16H13AsN2O11S2.3Na/c20-12-7-9(31(25,26)27)5-8-6-13(32(28,29)30)15(16(21)14(8)12)19-18-11-4-2-1-3-10(11)17(22,23)24;;;/h1-7,20-21H,(H2,22,23,24)(H,25,26,27)(H,28,29,30);;;/q;3*+1/p-3
• InChI Key: NBVFGAJJMPGDDH-UHFFFAOYSA-K
• Canonical SMILES: C1=CC=C(C(=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)O)O)O)[As](=O)([O-])[O-].[Na+].[Na+].[Na+]

Description

It is a complexometric indicator used in various analytical chemistry applications due to its ability to form stable complexes with metal ions .

Preparation Methods

Synthetic Routes and Reaction Conditions

Arsenazo i trisodium salt is synthesized through a diazotization reaction followed by coupling with chromotropic acid. The reaction involves the following steps:

Diazotization: Aniline is diazotized using sodium nitrite and hydrochloric acid at low temperatures to form diazonium salt.

Coupling: The diazonium salt is then coupled with chromotropic acid in an alkaline medium to form the final product.

Industrial Production Methods

Industrial production of arsenazo i trisodium salt follows similar synthetic routes but on a larger scale. The process involves precise control of reaction conditions to ensure high yield and purity. The product is then purified through recrystallization and dried to obtain the final compound .

Chemical Reactions Analysis

Types of Reactions

Arsenazo i trisodium salt undergoes various chemical reactions, including:

Complexation: It forms stable complexes with metal ions such as calcium, magnesium, and rare earth metals.

Oxidation and Reduction: The compound can undergo redox reactions under specific conditions.

Common Reagents and Conditions

Complexation: Typically involves metal ions in aqueous solutions at specific pH levels.

Oxidation and Reduction: Requires oxidizing or reducing agents under controlled conditions.

Major Products Formed

The major products formed from these reactions are metal-arsenazo complexes, which are used in analytical chemistry for metal ion detection and quantification .

Scientific Research Applications

Arsenazo i trisodium salt has a wide range of applications in scientific research, including:

Analytical Chemistry: Used as a complexometric indicator for metal ion detection.

Biology: Employed in studies involving calcium and magnesium ion concentrations.

Medicine: Utilized in diagnostic assays for detecting metal ions in biological samples.

Industry: Applied in water treatment processes to monitor metal ion concentrations

Mechanism of Action

The mechanism of action of arsenazo i trisodium salt involves the formation of stable complexes with metal ions. The compound binds to metal ions through its azo and hydroxyl groups, forming a colored complex that can be detected spectrophotometrically. This property makes it useful in various analytical applications .

Comparison with Similar Compounds

Similar Compounds

Arsenazo III: Another complexometric indicator with similar properties but different sensitivity and selectivity for metal ions.

Eriochrome Black T: Used for detecting calcium and magnesium ions but has different complexation properties.

Calmagite: Similar to arsenazo i trisodium salt but used primarily for magnesium detection

Uniqueness

Arsenazo i trisodium salt is unique due to its high sensitivity and selectivity for certain metal ions, making it particularly useful in specific analytical applications where other indicators may not be as effective .